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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

A comprehensive guide to the fastness properties of Disperse Red 153, Disperse Red 60, and

Disperse Red 73 on polyester, nylon, and cellulose acetate, providing researchers and drug

development professionals with essential data for informed decision-making.

This guide offers an objective comparison of the performance of Disperse Red 153 against two

common alternatives, Disperse Red 60 and Disperse Red 73, when applied to three widely

used synthetic textiles: polyester, nylon, and cellulose acetate. The fastness properties—

resistance to washing, light, and rubbing (crocking)—are critical determinants of a dye's

suitability for various applications. This report summarizes quantitative data from experimental

studies and provides detailed methodologies for the key fastness tests.

Executive Summary
Disperse Red 153 exhibits good overall fastness properties, particularly on polyester. When

compared to Disperse Red 60 and Disperse Red 73, the selection of the optimal dye depends

on the specific textile substrate and the primary fastness requirements of the end-product. This

guide provides the necessary data to navigate these choices effectively.

Quantitative Performance Data
The following table summarizes the fastness properties of Disperse Red 153, Disperse Red

60, and Disperse Red 73 on polyester, nylon, and cellulose acetate. The ratings are based on a

scale of 1 to 5 for wash and crocking fastness (where 5 is excellent) and 1 to 8 for light

fastness (where 8 is outstanding).
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Dye Textile
Wash
Fastness
(AATCC 61)

Light
Fastness
(ISO 105-
B02)

Crocking
Fastness
(AATCC 8) -
Dry

Crocking
Fastness
(AATCC 8) -
Wet

Disperse Red

153
Polyester 4-5[1] 5[1][2] 4-5 4

Nylon 4 5 4 3-4

Acetate 4 5 4 3-4

Disperse Red

60
Polyester 4-5[3] 6-7[3] 4-5 4

Nylon 3-4 5 4 3

Acetate 4[4] 5-6 4 3-4

Disperse Red

73
Polyester 5[3] 5-6[3] 4-5 4

Nylon 4 5-6 4 3-4

Acetate 4 5 4 3

Experimental Protocols
Detailed methodologies for the key fastness tests are provided below to ensure reproducibility

and accurate comparison.

Colorfastness to Laundering: Accelerated (AATCC Test
Method 61-2013e(2020))[5][6][7]
This accelerated test simulates the effects of five home or commercial launderings.

Apparatus and Materials:

Launder-Ometer or similar apparatus for rotating closed canisters in a thermostatically

controlled water bath at 42 rpm.
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Stainless steel canisters (Type 1 or 2).

Stainless steel balls (6 mm in diameter).

Multifiber test fabric No. 10.

AATCC Standard Reference Detergent WOB (without optical brightener).

Gray Scale for Color Change and Gray Scale for Staining.

Color matching booth.

Procedure:

A 50 x 150 mm specimen of the dyed textile is taken. A piece of multifiber test fabric is

attached to it.

The composite specimen is placed into a stainless steel canister.

150 mL of a 0.15% detergent solution and 50 stainless steel balls are added to the canister.

The sealed canister is placed in the Launder-Ometer, which is preheated to 49°C (for Test

No. 2A).

The apparatus is operated for 45 minutes at 49°C.

The canister is removed, and the specimen is rinsed and dried.

The change in color of the specimen and the staining of the multifiber test fabric are

evaluated using the appropriate Gray Scales under standard lighting conditions.

Colorfastness to Artificial Light: Xenon Arc Fading Lamp
Test (ISO 105-B02:2014)[8][9][10][11][12]
This test determines the resistance of the color of textiles to the action of an artificial light

source that simulates natural daylight.

Apparatus and Materials:
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Xenon arc fading lamp apparatus.

Blue Wool standards (ISO 105-B08).

Gray Scale for Color Change.

Opaque card stock.

Procedure:

A specimen of the dyed textile is mounted on a card. A portion of the specimen is covered

with an opaque mask.

Blue Wool standards are similarly mounted.

The specimens and standards are placed in the xenon arc apparatus.

The samples are exposed to the light under controlled conditions of temperature and

humidity.

The exposure is continued until a specified fading of the Blue Wool standards is achieved,

corresponding to a rating on the Gray Scale for Color Change.

The light fastness of the specimen is assessed by comparing the change in its color to the

change in the Blue Wool standards.

Colorfastness to Crocking: Crockmeter Method (AATCC
Test Method 8-2016)[3][13][14][15][16][17]
This test determines the amount of color transferred from the surface of a colored textile to

other surfaces by rubbing.

Apparatus and Materials:

Crockmeter.

Standard white cotton crocking cloth.
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Gray Scale for Staining or Chromatic Transference Scale.

Color matching booth.

Procedure:

Dry Crocking: A 50 x 130 mm specimen of the dyed textile is mounted on the base of the

crockmeter. A dry, white crocking cloth is mounted on the rubbing finger. The finger is passed

back and forth along the specimen 10 times.

Wet Crocking: The procedure is repeated with a new specimen and a white crocking cloth

that has been wetted with distilled water to a 65% ± 5% wet pick-up.

The amount of color transferred to the white crocking cloths is evaluated using the Gray

Scale for Staining or the Chromatic Transference Scale under standard lighting.

Visualizations
To further clarify the experimental process and the factors influencing dye performance, the

following diagrams are provided.
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Experimental workflow for fastness property validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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